Cas no 796067-53-3 (3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine)
3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine is a specialized organic compound featuring a tetrahydrobenzothiophene core functionalized with a 3-methylbenzoyl group and an amine moiety. This structure confers potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The compound’s rigid bicyclic framework and reactive functional groups enable selective modifications, making it valuable for medicinal chemistry applications. Its well-defined purity and stability under standard conditions ensure reliable performance in synthetic workflows. Researchers may leverage this compound for exploring structure-activity relationships or as a precursor in heterocyclic chemistry. Handling should adhere to standard laboratory safety protocols due to its reactive nature.
796067-53-3 structure
Product Name:3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
CAS No:796067-53-3
MF:C16H17NOS
MW:271.377282857895
CID:844221
PubChem ID:2454977
Update Time:2025-10-15
3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2-AMINO-4,5,6,7-TETRAHYDRO-1-BENZOTHIEN-3-YL)(3-METHYLPHENYL)METHANONE
- Z57052873
- MLS000336097
- SCHEMBL140059
- EN300-11599
- AKOS027427144
- CS-0223606
- 796067-53-3
- WAY-388800
- J-500619
- (2-amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(m-tolyl)methanone
- 3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
- HMS2516A14
- HMS3378C10
- CHEMBL1361254
- (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-(3-methylphenyl)methanone
- SMR000253951
- G76059
- 3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
-
- MDL: MFCD06370780
- Inchi: 1S/C16H17NOS/c1-10-5-4-6-11(9-10)15(18)14-12-7-2-3-8-13(12)19-16(14)17/h4-6,9H,2-3,7-8,17H2,1H3
- InChI Key: ZPRLDCBLJUFUMQ-UHFFFAOYSA-N
- SMILES: S1C(=C(C(C2C=CC=C(C)C=2)=O)C2=C1CCCC2)N
Computed Properties
- Exact Mass: 271.10308534g/mol
- Monoisotopic Mass: 271.10308534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 71.3Ų
3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B489623-50mg |
3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
796067-53-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B489623-100mg |
3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
796067-53-3 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B489623-500mg |
3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
796067-53-3 | 500mg |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM525521-1g |
(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(m-tolyl)methanone |
796067-53-3 | 97% | 1g |
$209 | 2024-07-23 | |
| Enamine | EN300-11599-0.05g |
3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
796067-53-3 | 95% | 0.05g |
$64.0 | 2023-06-11 | |
| Enamine | EN300-11599-0.1g |
3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
796067-53-3 | 95% | 0.1g |
$66.0 | 2023-06-11 | |
| Enamine | EN300-11599-0.25g |
3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
796067-53-3 | 95% | 0.25g |
$92.0 | 2023-06-11 | |
| Enamine | EN300-11599-0.5g |
3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
796067-53-3 | 95% | 0.5g |
$175.0 | 2023-06-11 | |
| Enamine | EN300-11599-1.0g |
3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
796067-53-3 | 95% | 1g |
$256.0 | 2023-06-11 | |
| Enamine | EN300-11599-2.5g |
3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
796067-53-3 | 95% | 2.5g |
$503.0 | 2023-06-11 |
3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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